Cas no 1935956-14-1 (3-methyl-1-(oxolan-3-yl)cyclopentane-1-carbaldehyde)

• Product Name: 3-methyl-1-(oxolan-3-yl)cyclopentane-1-carbaldehyde
• CAS No: 1935956-14-1
• MF: C₁₁H₁₈O₂
• MW: 182.259423732758
• CID: 5995380
• PubChem ID: 130721587
• Update Time: 2025-08-05

3-methyl-1-(oxolan-3-yl)cyclopentane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• CID 130721587
• Cyclopentanecarboxaldehyde, 3-methyl-1-(tetrahydro-3-furanyl)-
• 3-methyl-1-(oxolan-3-yl)cyclopentane-1-carbaldehyde
• 1935956-14-1
• EN300-1620566

• Inchi： 1S/C11H18O2/c1-9-2-4-11(6-9,8-12)10-3-5-13-7-10/h8-10H,2-7H2,1H3
• InChI Key： QUXVLVMMJZUJID-UHFFFAOYSA-N
• SMILES： C1(C2CCOC2)(C=O)CCC(C)C1

Computed Properties

• Exact Mass: 182.130679813g/mol
• Monoisotopic Mass: 182.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.090±0.06 g/cm3(Predicted)
• Boiling Point: 261.4±33.0 °C(Predicted)

Additional information on 3-methyl-1-(oxolan-3-yl)cyclopentane-1-carbaldehyde

Introduction to 3-methyl-1-(oxolan-3-yl)cyclopentane-1-carbaldehyde (CAS No. 1935956-14-1)

3-methyl-1-(oxolan-3-yl)cyclopentane-1-carbaldehyde, identified by the CAS number 1935956-14-1, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules characterized by a cyclopentane core functionalized with an oxolane ring and an aldehyde group, making it a versatile intermediate in synthetic chemistry and a potential building block for more complex pharmacophores.

The structural motif of 3-methyl-1-(oxolan-3-yl)cyclopentane-1-carbaldehyde incorporates several key features that contribute to its utility in medicinal chemistry. The cyclopentane ring provides a rigid scaffold, which can be advantageous for optimizing binding interactions with biological targets. The presence of the oxolane ring introduces additional conformational flexibility, allowing for diverse molecular arrangements that may enhance receptor affinity. Moreover, the aldehyde functionality serves as a reactive handle, enabling further derivatization through condensation reactions, such as Schiff base formation or Michael additions, which are common strategies in drug discovery.

In recent years, there has been growing interest in the development of small molecules that modulate biological pathways by interacting with specific enzymes or receptors. The unique structural properties of 3-methyl-1-(oxolan-3-yl)cyclopentane-1-carbaldehyde make it a promising candidate for such applications. For instance, its cyclopentane core is found in several natural products and drug candidates known for their bioactivity, while the oxolane ring has been reported to enhance metabolic stability and oral bioavailability. These characteristics position this compound as a valuable asset in the quest for novel therapeutic agents.

One of the most compelling aspects of 3-methyl-1-(oxolan-3-yl)cyclopentane-1-carbaldehyde is its potential role in the synthesis of heterocyclic compounds, which are prevalent in biologically active molecules. The aldehyde group can be selectively modified to introduce various functional groups, such as amines or thiols, which can further diversify the chemical space explored. This flexibility is particularly useful in high-throughput screening campaigns and library synthesis efforts aimed at identifying lead compounds for drug development.

Recent advances in computational chemistry have also highlighted the importance of molecular modeling in rationalizing the interactions between small molecules and biological targets. The three-dimensional structure of 3-methyl-1-(oxolan-3-yl)cyclopentane-1-carbaldehyde, as predicted by docking studies and molecular dynamics simulations, suggests that it can effectively engage with protein binding pockets through hydrophobic interactions and hydrogen bonding. These insights have guided the design of derivatives with enhanced affinity and selectivity for specific biological targets.

The synthesis of 3-methyl-1-(oxolan-3-yl)cyclopentane-1-carbaldehyde presents an interesting challenge due to its complex architecture. Traditional synthetic routes often involve multi-step sequences that require careful optimization to achieve high yields and purity. However, recent methodologies have demonstrated the feasibility of constructing this molecule through more streamlined approaches, leveraging transition metal catalysis and asymmetric transformations to improve efficiency and enantioselectivity. These advancements not only facilitate access to this compound but also contribute to the broader toolkit available for medicinal chemists.

The pharmacological potential of 3-methyl-1-(oxolan-3-yl)cyclopentane-1-carbaldehyde has been explored in several preclinical studies. Initial investigations have revealed that derivatives of this compound exhibit inhibitory activity against certain enzymes implicated in inflammatory pathways. The oxolane ring has been shown to modulate the conformational dynamics of these enzymes, leading to altered substrate binding kinetics. Such findings underscore the importance of structural diversity in drug design and highlight the value of natural product-inspired scaffolds.

In addition to its enzyme-targeting capabilities, 3-methyl-1-(oxolan-3-y l)cyclopentane - 1 - carbaldehyde has shown promise as a scaffold for developing kinase inhibitors. Kinases are critical regulators of cellular signaling networks, and their dysregulation is associated with numerous diseases, including cancer. By leveraging computational screening and structure-based drug design strategies, researchers have identified analogs of this compound that exhibit potent inhibitory effects on specific kinases while maintaining good selectivity over related family members. These discoveries represent significant progress toward developing targeted therapies for kinase-driven diseases.

The role of 3-methyl - 1 - ( oxolan - 3 - yl ) cyclop entane - 1 - carbal dehyde in material science is another emerging area of interest. Its unique structural features make it suitable for applications in polymer chemistry and supramolecular assemblies. For example, the aldehyde group can participate in covalent crosslinking reactions to form stable polymers with tailored properties. Additionally, the rigid cyclopentane core combined with flexible oxolane units allows for precise control over molecular packing, which is essential for designing materials with specific functionalities.

The environmental impact of synthesizing and utilizing 3-methyl - 1 - ( oxolan - 3 - yl ) cyclo pentane - 1 - carbal dehyde is also a consideration that merits discussion. Modern synthetic methodologies emphasize green chemistry principles by minimizing waste generation and reducing reliance on hazardous reagents. Recent innovations in catalytic systems have enabled more sustainable production processes for this compound, aligning with global efforts to promote environmentally responsible chemical manufacturing.

In conclusion, 3 - methyl - 1 - ( oxolan - 3 - yl ) cyclo pent ane - 1 - carbal dehyde ( CAS No . 19 35956 . 14 . 1 ) represents a multifaceted compound with significant potential across multiple domains of chemical research and application . Its unique structural features , coupled with recent advances in synthetic chemistry and computational biology , make it a valuable resource for medicinal chemists , materials scientists , and researchers exploring new frontiers in molecular science . As our understanding of its properties continues to evolve , so too will its role as a key intermediate in innovation-driven research endeavors .